Cas no 896323-58-3 (2-{(2,5-dimethylphenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(2,5-dimethylphenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896323-58-3
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 6063609
• PubChem ID: 7259044
• Update Time: 2024-03-01

2-{(2,5-dimethylphenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(2,5-dimethylphenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[(2,5-dimethylphenyl)methyl]thio]-7-methyl-
• SR-01000913652
• 2-((2,5-dimethylbenzyl)thio)-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0426
• SR-01000913652-1
• 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-[(2,5-dimethylphenyl)methylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024658942
• 896323-58-3

• Inchi： 1S/C17H17N3OS/c1-11-4-6-13(3)14(8-11)10-22-16-18-15-7-5-12(2)9-20(15)17(21)19-16/h4-9H,10H2,1-3H3
• InChI Key： CJKYIOGSYZRUCE-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(SCC1=CC(C)=CC=C1C)=NC2=O

Computed Properties

• Exact Mass: 311.10923335g/mol
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 455.5±55.0 °C(Predicted)
• pka: -3.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines